4-allyl-3-[(3-fluorobenzyl)thio]-5-(2-methylphenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(3-fluorophenyl)methylsulfanyl]-5-(2-methylphenyl)-4-prop-2-enyl-1,2,4-triazole
• InChI: InChI=1S/C19H18FN3S/c1-3-11-23-18(17-10-5-4-7-14(17)2)21-22-19(23)24-13-15-8-6-9-16(20)12-15/h3-10,12H,1,11,13H2,2H3
• InChI Key: LEFRQBNSZCULSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(N2CC=C)SCC3=CC(=CC=C3)F
• Molecular Formula: C19H18FN3S
• Molecular Weight: 339.4 g/mol

Description

4-allyl-3-[(3-fluorobenzyl)thio]-5-(2-methylphenyl)-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 4-allyl-3-[(3-fluorobenzyl)thio]-5-(2-methylphenyl)-4H-1,2,4-triazole is not fully understood. However, it has been proposed that this compound acts by inhibiting the activity of specific enzymes or proteins involved in cancer cell growth or microbial cell wall synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-allyl-3-[(3-fluorobenzyl)thio]-5-(2-methylphenyl)-4H-1,2,4-triazole have been studied in vitro and in vivo. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. In addition, it has been reported to inhibit the migration and invasion of cancer cells. In vivo studies have shown that this compound can inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-allyl-3-[(3-fluorobenzyl)thio]-5-(2-methylphenyl)-4H-1,2,4-triazole in lab experiments is its potential as an anticancer and antimicrobial agent. This compound can be used to study the mechanism of action of different enzymes or proteins involved in cancer cell growth or microbial cell wall synthesis. However, one of the limitations of using this compound is its toxicity. It has been reported to be toxic to normal cells at high concentrations.

Future Directions

There are several future directions for the research on 4-allyl-3-[(3-fluorobenzyl)thio]-5-(2-methylphenyl)-4H-1,2,4-triazole. One of the directions is to study the structure-activity relationship of this compound to identify more potent analogs. Another direction is to investigate the potential of this compound as a combination therapy with other anticancer or antimicrobial agents. In addition, further studies are needed to understand the mechanism of action of this compound and its potential side effects in vivo.
Conclusion:
4-allyl-3-[(3-fluorobenzyl)thio]-5-(2-methylphenyl)-4H-1,2,4-triazole is a chemical compound that has shown promising results in scientific research. It has potential applications as an anticancer and antimicrobial agent. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in different fields.

Scientific Research Applications

4-allyl-3-[(3-fluorobenzyl)thio]-5-(2-methylphenyl)-4H-1,2,4-triazole has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results as an anticancer agent. It has been reported to inhibit the growth of different cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has also been studied for its potential as an antimicrobial agent. It has shown activity against different strains of bacteria and fungi.